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Compound of Interest

Compound Name: 2-Bromononane

Cat. No.: B1329715

Essential Safety and Handling Guide for 2-
Bromononane

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Bromononane in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
minimize exposure risk.

Hazard Identification and Personal Protective Equipment
(PPE)

While 2-Bromononane is not classified as hazardous under the 2012 OSHA Hazard
Communication Standard, it is categorized under the Globally Harmonized System (GHS) as
harmful if swallowed and may cause long-lasting harmful effects to aquatic life.[1] Therefore,
adherence to proper safety protocols is crucial.

Personal Protective Equipment (PPE) is the final barrier to exposure and must be worn at all
times when handling 2-Bromononane.
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Protection Type

Specification

Rationale

Hand Protection

Nitrile gloves for incidental
contact. For extended contact,
Viton, Viton/Butyl, or laminate
(e.g., Norfoil/Silver Shield)

gloves are recommended.[2][3]

To prevent skin contact. Nitrile
gloves offer good general
resistance, while Viton or
laminate gloves provide
superior protection against
halogenated hydrocarbons

during prolonged handling.[2]
[3]

Eye and Face Protection

Chemical safety goggles. A
face shield should be worn
when there is a risk of

splashing.

To protect eyes from accidental

splashes.

Skin and Body Protection

A laboratory coat must be worn
over long-sleeved clothing.
Closed-toe shoes are

mandatory.

To prevent skin exposure to

drips or spills.

Respiratory Protection

Work in a well-ventilated area,
preferably within a chemical

fume hood.

To avoid inhalation of any

vapors.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 2-Bromononane is essential to ensure safety and

experimental integrity.

Preparation

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for

2-Bromononane.

o Assemble PPE: Ensure all necessary PPE is available, in good condition, and worn correctly.

o Prepare Work Area: Work should be conducted in a chemical fume hood. The work surface

should be clean and clear of unnecessary items. Place absorbent pads on the work surface
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to contain any potential spills.

o Emergency Equipment: Confirm that an emergency eyewash station and safety shower are
readily accessible.

Handling

o Transferring: When transferring 2-Bromononane, which is a liquid, use a pipette or a funnel
to prevent spills.

o Container Management: Keep the container of 2-Bromononane tightly closed when not in
use to prevent the release of vapors.

e Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory. Handle the
chemical in a way that minimizes the generation of aerosols or vapors.

Cleanup

o Decontamination: After the experiment is complete, decontaminate all surfaces and
equipment that may have come into contact with 2-Bromononane using an appropriate
solvent, followed by a rinse with soap and water.

e PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Gloves
should be removed last.

» Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan

The disposal of 2-Bromononane and any contaminated materials must be managed as
hazardous chemical waste in accordance with local, state, and federal regulations.

Waste Segregation and Collection

» Dedicated Waste Container: Collect waste 2-Bromononane and any contaminated materials
(e.g., pipette tips, absorbent pads, gloves) in a designated, chemically compatible, and
properly labeled hazardous waste container. For halogenated organic waste, these
containers are often green.[4][5]
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» Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full
chemical name "2-Bromononane".[4][6] All constituents and their approximate percentages
should be listed.[4]

e Segregation: It is critical to segregate halogenated organic waste from non-halogenated
waste streams.[4][5][7] Mixing these wastes can increase disposal costs and complexity.[7]
Do not mix with other waste categories such as acids, bases, or heavy metals.[4]

Storage and Disposal

o Storage: Store the sealed waste container in a designated satellite accumulation area. The
container should be kept in secondary containment to catch any potential leaks.[4] The
storage area must be cool, dry, and well-ventilated, away from sources of ignition.[8]

» Licensed Disposal: The final disposal of 2-Bromononane must be conducted by a licensed
professional waste disposal service. Contact your institution's Environmental Health and
Safety (EHS) office to arrange for pickup and disposal. The preferred method of disposal is
typically incineration in a chemical incinerator equipped with an afterburner and scrubber.[7]

Quantitative Data for 2-Bromononane

Property Value

Molecular Formula CoH19Br
Molecular Weight 207.15 g/mol [9]
Appearance Colorless liquid
Boiling Point 208 - 209 °C
Density ~1.1 g/cm?3[9]
Flash Point 63.5 + 10.4 °C[9]
Refractive Index ~1.452[9]

Experimental Workflow

The following diagram illustrates the procedural workflow for the safe handling and disposal of
2-Bromononane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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